Cas no 149949-05-3 (5’(S)-Hydroxy SimvastatinDISCONTINUED)

5’(S)-Hydroxy SimvastatinDISCONTINUED Properties

Names and Identifiers

• 5’(S)-Hydroxy SimvastatinDISCONTINUED
• 5'(S)-Hydroxy SiMvastatin DISCONTINUED
• 5’(S)-HYDROXY SIMVASTATIN
• 5’(S)-Hydroxy Simvastatin DISCONTINUED
• 4'(S)-HYDROXY SIMVASTATIN DISCONTINUED
• (4S)-Hydroxy Simvastatin
• PHYROLUQFDDXMM-LDTLXGEBSA-N
• 5'(S)-Hydroxy SiMvastatin DISCONTINUED
• 2,2-DiMethylbutanoic Acid [1S-[1α,3α,4β,7β,8β(2S*,4S*)]]-1,2,3,4,7,8-Hexahydro-4-hydroxy-3,7-diMethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl Ester
• DTXSID40617757
• [(1S,3R,4S,7S,8S)-4-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
• (1S,3R,4S,7S,8S)-4-Hydroxy-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• (1S,3R,4S,7S,8S)-4-Hydroxy-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• 149949-05-3
• +Expand

• InChIKey： PHYROLUQFDDXMM-LDTLXGEBSA-N
• Inchi： InChI=1S/C25H38O6/c1-6-25(4,5)24(29)31-20-11-15(3)23(28)19-9-7-14(2)18(22(19)20)10-8-17-12-16(26)13-21(27)30-17/h7,9,14-18,20,23,26,28H,6,8,10-13H2,1-5H3/t14-,15+,16+,17+,18-,20-,23-/m0/s1
• SMILES： CCC(C)(C)C(=O)OC1CC(C(C2=C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)O)C

Computed Properties

• Exact Mass: 434.26683893g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 434.26683893g/mol
• Heavy Atom Count: 31
• Complexity: 751
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 93.1Ų